Cas no 284486-91-5 (1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-)
284486-91-5 structure
Product Name:1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
CAS No:284486-91-5
MF:C15H11FIN3O2
MW:411.169618844986
CID:1434762
Update Time:2024-08-15
1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
- 1H-Benzimidazole-5-carboxylic acid, 7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
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- Inchi: 1S/C15H11FIN3O2/c1-7-4-8(17)2-3-10(7)20-13-9(15(21)22)5-11-14(12(13)16)19-6-18-11/h2-6,20H,1H3,(H,18,19)(H,21,22)
- InChI Key: HGNFTINEEIDDLT-UHFFFAOYSA-N
- SMILES: C1NC2=C(F)C(NC3=CC=C(I)C=C3C)=C(C(O)=O)C=C2N=1
Computed Properties
- Exact Mass: 410.98763
Experimental Properties
- Density: 1.901±0.06 g/cm3(Predicted)
- Boiling Point: 581.0±50.0 °C(Predicted)
- PSA: 78.01
- pka: 2.98±0.30(Predicted)
1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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